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Compound of Interest

Compound Name:
1-Bromo-2-(prop-1-en-2-

yl)benzene

Cat. No.: B1281924 Get Quote

This guide provides comprehensive safety and handling information for 2-(2-

bromophenyl)propene, intended for researchers, scientists, and professionals in drug

development. The following sections detail the hazardous properties, handling procedures, and

emergency responses associated with this compound.

Hazard Identification and Classification
2-(2-bromophenyl)propene is classified as a hazardous substance. The primary routes of

exposure are inhalation, ingestion, and skin or eye contact. While comprehensive toxicological

data is not available, the compound is known to cause skin and eye irritation and may lead to

respiratory irritation.

Table 1: GHS Hazard Classification

Hazard Class Hazard Category

Skin corrosion/irritation Category 2

Serious eye damage/eye irritation Category 2A

Specific target organ toxicity – single exposure

(Respiratory tract irritation)
Category 3

Hazard Statements:
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H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Signal Word: Warning

GHS Pictograms:

Exclamation Mark

Physical and Chemical Properties
Understanding the physical and chemical properties of 2-(2-bromophenyl)propene is crucial for

safe handling and storage.

Table 2: Physical and Chemical Properties

Property Value

Molecular Formula C9H9Br

Molecular Weight 197.07 g/mol

Boiling Point 85-87 °C at 10 mmHg

Flash Point 91 °C

Density 1.353 g/cm³

Safe Handling and Storage Protocols
Adherence to strict laboratory protocols is essential when working with 2-(2-

bromophenyl)propene to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
Eye/Face Protection: Use chemical safety goggles and/or a face shield.
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Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and other

protective clothing as necessary to prevent skin contact.

Respiratory Protection: If working in a poorly ventilated area or if there is a risk of inhaling

vapors, use a NIOSH-approved respirator with an appropriate cartridge.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

General Hygiene
Wash hands thoroughly after handling.

Do not eat, drink, or smoke in laboratory areas.

Remove contaminated clothing and wash before reuse.

Storage
Store in a tightly closed container in a dry and well-ventilated place.

Keep away from heat, sparks, and open flames.

Experimental Protocols: Safe Handling Workflow
While specific toxicological studies on 2-(2-bromophenyl)propene are not extensively

published, the following represents a standard workflow for handling this and other potentially

hazardous chemical compounds in a research setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

Hazard Assessment:
Review SDS and literature

Select Appropriate PPE:
Goggles, gloves, lab coat

Prepare Engineering Controls:
Verify fume hood function

Compound Dispensing:
Weigh/measure in fume hood

Experimental Procedure:
Conduct reaction under ventilation

Waste Disposal:
Segregate into appropriate waste streams

Decontamination:
Clean work surfaces and equipment

PPE Removal & Disposal:
Remove gloves and dispose of properly

Personal Hygiene:
Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-(2-bromophenyl)propene.
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Toxicity and First Aid Measures
The toxicological properties of 2-(2-bromophenyl)propene have not been fully investigated. The

primary known hazards are irritation to the skin, eyes, and respiratory system.

Table 3: Toxicity Information and First Aid

Exposure Route Symptoms First Aid Measures

Inhalation
May cause respiratory tract

irritation.

Move person to fresh air. If not

breathing, give artificial

respiration. Consult a

physician.

Skin Contact Causes skin irritation.
Wash off with soap and plenty

of water. Consult a physician.

Eye Contact Causes serious eye irritation.

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

Ingestion May be harmful if swallowed.

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

Emergency Procedures
Spills and Leaks

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Wear appropriate personal protective equipment.

Contain the spill using an inert absorbent material (e.g., sand, earth).

Collect the absorbed material into a suitable container for disposal.
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Do not let the product enter drains.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Emits toxic fumes (carbon oxides, hydrogen bromide gas) under fire

conditions.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Logical Relationship of Safety Procedures
The following diagram illustrates the logical progression of safety considerations when working

with a hazardous chemical like 2-(2-bromophenyl)propene.
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To cite this document: BenchChem. [In-Depth Technical Guide: Safety and Handling of 2-(2-
bromophenyl)propene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1281924#2-2-bromophenyl-propene-safety-and-
handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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